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Compound of Interest

Compound Name: H-Abu-OH

Cat. No.: B1674651

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Aminobutyric acid, a non-
proteinogenic a-amino acid. It details the Chemical Abstracts Service (CAS) numbers for its
various isomers, physical and chemical properties, experimental protocols for its synthesis and
analysis, and its biological significance.

Core Identification: CAS Numbers and Isomers

2-Aminobutyric acid, also known as a-aminobutyric acid (AABA), exists in three forms: a
racemic mixture and two stereoisomers. Each form is uniquely identified by its CAS number.

Isomer/Mixture IUPAC Name Synonyms CAS Number

DL-2-Aminobutyric

] (x)-2-Aminobutanoic acid, DL-a-Amino-n- 2835-81-6[1], 80-60-
Racemic i ) )
acid butyric acid, 412][3]
Homoalanine
) ] L-2-Aminobutyric acid,
) (S)-2-Aminobutanoic ] )
L-Enantiomer " (-)-2-Aminobutyric 1492-24-6[4]
aci
acid, L-Butyrine
D-2-Aminobutyric
] (R)-2-Aminobutanoic acid, (+)-2-
D-Enantiomer _ _ o 2623-91-8[5]
acid Aminobutyric acid, D-
Butyrine
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Note: The racemic mixture of 2-aminobutyric acid has been assigned multiple CAS numbers.

Physicochemical Properties

The physical and chemical properties of 2-aminobutyric acid are crucial for its application in
research and development.

Property Value Isomer

Molecular Formula C4HINO2 All

Molecular Weight 103.12 g/mol All[4]

Melting Point 291 °C (decomposes) Racemic[3], L-isomer[4]
Solubility in Water 278 mg/mL D-isomer[5]

pKa 2.29 (at 25°C) Racemic[3]

Experimental Protocols
Synthesis of (S)-2-Aminobutyric Acid via Enzymatic
Hydrolysis

A common method for the stereoselective synthesis of (S)-2-aminobutyric acid involves the
enzymatic hydrolysis of a racemic N-protected-2-aminobutyric acid.[6]

Methodology:

o Preparation of Racemic N-benzoyl-2-aminobutyric acid: A racemic mixture of 2-aminobutyric
acid is reacted with benzoyl chloride in a basic aqueous solution. The product, racemic N-
benzoyl-2-aminobutyric acid, precipitates upon acidification and can be collected by filtration.

¢ Enzymatic Hydrolysis: The racemic N-benzoyl-2-aminobutyric acid is suspended in a
buffered aqueous solution. An L-specific acylase enzyme, such as one derived from
Aspergillus melleus or Thermococcus litoralis, is added. The mixture is incubated at an
optimal temperature and pH for the enzyme. The acylase selectively hydrolyzes the N-
benzoyl group from the L-enantiomer, yielding (S)-2-aminobutyric acid and (R)-N-benzoyl-2-
aminobutyric acid.[6]
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Separation: The resulting (S)-2-aminobutyric acid is water-soluble, while the unreacted (R)-

N-benzoyl-2-aminobutyric acid remains less soluble. The mixture can be separated by
adjusting the pH and using extraction or crystallization techniques.

o Racemization of the (R)-enantiomer: The recovered (R)-N-benzoyl-2-aminobutyric acid can
be racemized by heating in a basic solution, allowing it to be recycled for the next round of
enzymatic hydrolysis.[6]

Biosynthesis of (S)-2-Aminobutyric Acid in
Saccharomyces cerevisiae

Metabolic engineering of baker's yeast (Saccharomyces cerevisiae) allows for the in vivo
production of enantiopure (S)-2-aminobutyric acid from L-threonine.[7][8]

Methodology:

» Strain Engineering: A heterologous two-step pathway is introduced into S. cerevisiae. This
involves expressing a threonine deaminase (e.g., from Bacillus subtilis or Solanum
lycopersicum) and a mutated glutamate dehydrogenase from Escherichia coli.

o Cultivation: The engineered yeast strain is cultivated in a suitable medium. L-threonine can
be added to the medium to increase the precursor pool.

o Fermentation: During fermentation, the threonine deaminase converts L-threonine to 2-
ketobutyrate. The mutated glutamate dehydrogenase then reductively aminates 2-
ketobutyrate to (S)-2-aminobutyric acid.

o Extraction and Quantification: The intracellular (S)-2-aminobutyric acid is extracted from the
yeast cells and can be quantified using methods like liquid chromatography-mass
spectrometry (LC-MS). Production yields can be enhanced by feeding additional L-threonine
or by engineering the yeast's threonine biosynthesis pathway to remove feedback inhibition.

[71L8]

Analytical Methods

The separation and quantification of 2-aminobutyric acid isomers are critical for research and
quality control.
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¢ Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and selective method for the simultaneous determination of all aminobutyric acid isomers.[9]
[10] Chiral derivatization with a reagent like Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-
alanine amide) allows for the separation of enantiomers on a standard C18 column.[9]

¢ Gas Chromatography (GC): GC with flame ionization detection (FID) or mass spectrometric
(MS) detection can be used for the analysis of 2-aminobutyric acid after derivatization to

increase its volatility.[11]

Diagrams and Visualizations
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Caption: Relationship between the racemic mixture and enantiomers of 2-aminobutyric acid.

Experimental Workflow for Enzymatic Synthesis
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Workflow for Enzymatic Synthesis of (S)-2-Aminobutyric Acid

Synthesis

Racemic 2-ABA

Recycling

N-Benzoylation Racemization

PR
P
-

- /

_-~" Recycle /

~

e
Racemic N-Benzoyl-2-ABA

Ol

Enzymatic Resolution

I

Enzymatic Hydrolysis '
(L-Acylase) :Recycle

I

l |

Mixture |

I

/

~

\ /
/
L

O | (R)-N-Benzoyl-2-ABA

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (S)-2-aminobutyric acid.

Biosynthetic Pathway in Engineered Yeast
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Biosynthesis of (S)-2-Aminobutyric Acid in Yeast
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Caption: Engineered metabolic pathway for (S)-2-aminobutyric acid production.

Biological Significance and Applications

While often overshadowed by its isomer, the neurotransmitter y-aminobutyric acid (GABA), 2-

aminobutyric acid and its enantiomers hold significant importance in their own right.

Metabolic Intermediate: a-Aminobutyric acid is an intermediate in the metabolism of
methionine.[12]

Precursor for Pharmaceuticals: (S)-2-aminobutyric acid is a crucial chiral building block in the
synthesis of several active pharmaceutical ingredients.[6] Notably, it is a key precursor for
the anti-epileptic drugs levetiracetam and brivaracetam.[7][8]

Non-Proteinogenic Amino Acid: As a non-proteinogenic amino acid, it is not incorporated into
proteins during translation in most organisms.[13] However, it can be found in some peptide
antibiotics.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1674651?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Aminobutyric_acid
https://patents.google.com/patent/WO2010019469A2/en
https://www.semanticscholar.org/paper/Production-of-(S)-2-aminobutyric-acid-and-in-Weber-Hatsch/054be0c43675d4cb4bb3d2531f530cba185ec5c6
https://www.researchgate.net/publication/315593871_Production_of_S-2-aminobutyric_acid_and_S-2-aminobutanol_in_Saccharomyces_cerevisiae
https://en.wikipedia.org/wiki/Amino_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

It is important to distinguish 2-aminobutyric acid (a-aminobutyric acid) from its isomers, 3-
aminobutyric acid (a plant defense activator) and y-aminobutyric acid (GABA, a major inhibitory
neurotransmitter in the central nervous system), as they have distinct biological roles.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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